Cas no 1469930-84-4 (4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide)

• Product Name: 4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide
• CAS No: 1469930-84-4
• MF: C₁₈H₂₁BFNO₄S
• MW: 377.238047361374
• MDL: MFCD31916470
• CID: 4606524
• PubChem ID: 86718043
• Update Time: 2025-05-21

4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide
• 4-fluoro-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
• MQCOAJIVRNEYIQ-UHFFFAOYSA-N
• 4-fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzene-1-sulfonamide
• MFCD31916470
• D93950
• AKOS037644934
• 1469930-84-4
• AS-55518
• SCHEMBL15504644
• 4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide

• MDL： MFCD31916470
• Inchi： 1S/C18H21BFNO4S/c1-17(2)18(3,4)25-19(24-17)13-5-9-15(10-6-13)21-26(22,23)16-11-7-14(20)8-12-16/h5-12,21H,1-4H3
• InChI Key： MQCOAJIVRNEYIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 377.1268377g/mol
• Monoisotopic Mass: 377.1268377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Additional information on 4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide

Introduction to 4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1469930-84-4, specifically 4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered significant attention in the scientific community due to its unique structural features and potential applications in drug discovery and therapeutic development. The presence of a fluoro substituent and a tetramethyl-1,3,2-dioxaborolan-2-yl moiety introduces distinct electronic and steric properties that make this compound a valuable scaffold for designing novel bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluoro group is renowned for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the introduction of a fluorine atom at the para position of an aromatic ring can significantly enhance the binding interactions with biological targets such as enzymes and receptors. This property has been extensively exploited in the development of small-molecule inhibitors and agonists for various therapeutic indications.

The tetramethyl-1,3,2-dioxaborolan-2-yl group in the molecular structure of CAS no. 1469930-84-4 adds another layer of complexity and functionality. This boronic acid derivative is commonly used in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone technique in organic synthesis. The ability to introduce aryl groups selectively at specific positions on the benzene ring through these reactions allows for the generation of a diverse library of compounds with tailored biological activities. This synthetic versatility has made molecules like 4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide an attractive candidate for further exploration in medicinal chemistry.

In the context of current research trends, there is growing interest in developing treatments for complex diseases such as cancer, inflammation, and neurodegenerative disorders. The sulfonamide functional group is well-known for its role as a pharmacophore in numerous approved drugs due to its ability to form hydrogen bonds and interact with biological targets. By combining this sulfonamide moiety with a fluoro-substituted aromatic ring and a boronic acid derivative, researchers aim to create compounds that exhibit enhanced efficacy and selectivity. Preliminary studies suggest that derivatives of CAS no. 1469930-84-4 may possess promising properties as modulators of key signaling pathways involved in disease progression.

The synthesis of 4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide involves sophisticated synthetic strategies that showcase the ingenuity of modern organic chemistry. The integration of boronic acid functionalities into the molecular framework not only facilitates further derivatization but also opens up possibilities for applications in materials science and catalysis. For instance, recent developments in transition-metal-catalyzed reactions have enabled the construction of complex heterocyclic systems from simpler precursors, which could be leveraged to expand the chemical space explored by researchers working with this compound.

One particularly intriguing aspect of this molecule is its potential as a tool for investigating enzyme mechanisms and substrate recognition. The combination of electronic effects from the fluoro group, steric influences from the bulky aryl substituents, and hydrogen bonding capabilities from the sulfonamide moiety allows for precise tuning of interactions with biological targets. Such fine control is essential for developing high-affinity ligands that can be used as probes in biochemical assays or as leads for structure-based drug design initiatives.

The impact of fluorine-containing compounds on pharmaceutical development cannot be overstated. Beyond their influence on metabolic stability and binding affinity, fluorine atoms can also enhance drug delivery systems by improving membrane permeability or prolonging circulation time within the body. As research continues to uncover new applications for molecules like CAS no. 1469930-84-4, it is likely that this compound will play a pivotal role in advancing our understanding of disease mechanisms and accelerating the discovery of novel therapeutics.

In conclusion,4-Fluoro-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide exemplifies how strategic molecular design can yield compounds with significant potential across multiple disciplines. Its unique structural features make it an invaluable asset for synthetic chemists seeking to develop innovative drug candidates while providing biologists with powerful tools to explore biological processes at a molecular level. As research progresses，this molecule is poised to contribute substantially to both academic inquiry and industrial applications in chemical biology.